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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028

Tetramethylammonium chloride is a white, hygroscopic crystalline solid that is soluble in
water and polar organic solvents.[2] Its thermal stability is a key parameter for its use as a
phase-transfer catalyst and in other high-temperature applications.[1][3] However, the reported
values for its melting point and decomposition temperature vary significantly across different
sources, which may be attributable to differences in experimental conditions, sample purity, and
the analytical techniques employed.

Heating TMAC above a certain temperature causes it to decompose into trimethylamine and
methyl chloride.[1][3] Several sources indicate that the substance decomposes at its melting
point.[2][4]

Data Summary: Melting Point and Decomposition
Temperature

The following table summarizes the quantitative data found in the literature for the melting and
decomposition temperatures of TMAC. The wide range of values highlights the importance of

consulting specific safety data sheets (SDS) and conducting independent thermal analysis for
critical applications.
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Property

Reported Value (°C) Source(s)

Melting Point

>300 (literature value) [1][5]

425 (decomposes)

[2]

268

[6]

232-234

[3]

150-152 (decomposes)

[4]

Decomposition Temperature

>300 [6]

Begins at approximately 230

[11E31[7]

Experimental Protocol: Determination of Thermal
Properties by Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a standard technique for determining the thermal stability
and decomposition profile of materials.[8][9][10] It measures the change in mass of a sample
as a function of temperature in a controlled atmosphere.

Objective: To determine the onset and peak decomposition temperatures of
Tetramethylammonium chloride.

Apparatus:

Thermogravimetric Analyzer

Precision microbalance

Furnace with programmable temperature control

Inert gas supply (e.g., Nitrogen, Argon)

Sample pans (e.g., alumina, platinum)

Methodology:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9118809.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9118809.aspx
https://en.wikipedia.org/wiki/Tetramethylammonium_chloride
https://www.carlroth.com/medias/SDB-4747-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjgzNDZ8YXBwbGljYXRpb24vcGRmfGFEUXdMMmd6TkM4NU1UZ3hPREF3TlRZeU56RTRMMU5FUWw4ME56UTNYMEZWWDBWT0xuQmtaZ3w4OTQyZmYwYTU0Mjc5MTA3MjQ0ZjU1N2VlNWNkZjY1MGZkOGExMGFlZWNhODhhMTFmODU3ZTFmYWRlYWJmYWJl
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12521
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75570&Units=SI&Mask=1ACCE
https://www.carlroth.com/medias/SDB-4747-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjgzNDZ8YXBwbGljYXRpb24vcGRmfGFEUXdMMmd6TkM4NU1UZ3hPREF3TlRZeU56RTRMMU5FUWw4ME56UTNYMEZWWDBWT0xuQmtaZ3w4OTQyZmYwYTU0Mjc5MTA3MjQ0ZjU1N2VlNWNkZjY1MGZkOGExMGFlZWNhODhhMTFmODU3ZTFmYWRlYWJmYWJl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9118809.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12521
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=10887
https://pmc.ncbi.nlm.nih.gov/articles/PMC6415509/
https://www.mt.com/es/es/home/supportive_content/matchar_apps/MatChar_UC321.html
https://en.wikipedia.org/wiki/Thermogravimetric_analysis
https://www.benchchem.com/product/b104028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sample Preparation: A small, representative sample of TMAC (typically 5-10 mg) is
accurately weighed and placed into a tared TGA sample pan. Due to the hygroscopic nature
of TMAC, sample handling should be performed in a dry atmosphere (e.g., a glove box) to
prevent moisture absorption.

e Instrument Setup:

o The TGA furnace is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g.,
20-50 mL/min) to provide a non-reactive atmosphere.

o Atemperature program is set. A typical program involves an initial isothermal hold at a low
temperature (e.g., 30°C) to allow for stabilization, followed by a linear temperature ramp
(e.g., 10°C/min) to a final temperature well above the expected decomposition range (e.g.,
500°C).

o Data Acquisition: The instrument continuously records the sample's mass as a function of
temperature and time.

e Data Analysis:
o ATGA curve is generated, plotting the percentage of initial mass versus temperature.

o The onset temperature of decomposition is determined from the TGA curve, often
identified as the temperature at which a significant mass loss begins.

o The first derivative of the TGA curve (the DTG curve) is plotted. The peak of the DTG
curve indicates the temperature at which the rate of mass loss is maximal.[9]

Thermal Decomposition Pathway

The thermal degradation of Tetramethylammonium chloride proceeds via the cleavage of the
carbon-nitrogen bond. This process results in the formation of two gaseous products:
trimethylamine ((CHs)sN) and methyl chloride (CHsCI).[1][3] This decomposition pathway is a
key consideration in applications where TMAC is subjected to elevated temperatures.

The following diagram illustrates this decomposition reaction.
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Caption: Thermal decomposition pathway of TMAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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